Cas no 2171844-93-0 (2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2171844-93-0
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 6518565
• PubChem ID: 165547140
• Update Time: 2025-09-27

2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• 2171844-93-0
• 2-chloro-5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1509631

• Inchi： 1S/C27H23ClN2O5/c28-23-11-10-16(14-21(23)24(31)32)29-25(33)27(12-5-13-27)30-26(34)35-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-11,14,22H,5,12-13,15H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： WCULOSWVJHFDMV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)NC(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

2-Chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic Acid (CAS No. 2171844-93-0): An Overview

2-Chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2171844-93-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for treating specific diseases.

The molecular structure of 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid is composed of a cyclobutane ring, a benzene ring, and a fluorenyl group, all interconnected through functional groups such as an amide and a carbamate. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological properties of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid exhibits potent anti-inflammatory and antiproliferative activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and cell proliferation.

In addition to its therapeutic potential, the compound has also been explored for its use as a protecting group in organic synthesis. The fluorenylmethoxycarbonyl (Fmoc) group is widely used in peptide synthesis to protect amino groups during the assembly of peptide chains. The presence of this group in 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid makes it an excellent candidate for use in synthetic routes that require precise control over functional groups.

The synthesis of 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid involves several steps, including the formation of the cyclobutane ring, the introduction of the fluorenyl group, and the attachment of the amide functionality. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

One of the key challenges in the development of new drugs is ensuring their bioavailability and stability. Studies have shown that 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid exhibits good solubility in both aqueous and organic solvents, which is crucial for its effective delivery to target tissues. Furthermore, its stability under various physiological conditions has been demonstrated through extensive in vitro and in vivo experiments.

The pharmacokinetic profile of this compound has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid exhibits favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties make it a promising candidate for further clinical evaluation.

In terms of clinical applications, 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid has shown potential in treating various diseases. For example, preclinical studies have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth in animal models. These findings have paved the way for further clinical trials to assess its safety and efficacy in human subjects.

Moreover, the compound's unique structure has led to its exploration as a prodrug candidate. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. The Fmoc group in 2-chloro-5-1-{(9H-fluoren-9-yloxycarbonyl)aminocyclobutane}benzamide can be designed to be cleaved by specific enzymes or under certain conditions, releasing the active drug at the desired site of action. This approach can enhance drug targeting and reduce side effects.

The safety profile of 2-chloro-5-{1-[[(fluorenylmethoxy)carbonyl]amino]cyclobutyl}-benzamide has been evaluated through extensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new drug candidate, ongoing monitoring and evaluation are necessary to ensure long-term safety.

In conclusion, 2-chloro-{5-[1-(fluorenylmethyloxycarbonylamino)-cyclobutanecarboxy]benzamide (CAS No. 2171844-93-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will be essential to fully realize its potential benefits for patients.